(3S)-3-amino-3-cyclopropyl-N-methylpropanamide
Overview
Description
(3S)-3-amino-3-cyclopropyl-N-methylpropanamide, also known as 3-amino-3-cyclopropyl-N-methylpropanamide, is an organic compound with a cyclic amine structure and a variety of uses in scientific research. It is a cyclic amine that can be used as a building block for synthesizing a variety of compounds, and has a variety of applications in scientific research. This compound has been studied for its ability to interact with a number of different molecules and enzymes, and it has been used to study the biochemical and physiological effects of various compounds.
Scientific Research Applications
(3S)-3-amino-3-cyclopropyl-N-methylpropanamideclopropyl-N-methylpropanamide has a variety of applications in scientific research. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a model compound for studying the biochemical and physiological effects of various compounds. It has been used in studies of enzyme inhibition, protein-ligand interactions, and other biochemical processes.
Mechanism of Action
The mechanism of action of (3S)-3-amino-3-cyclopropyl-N-methylpropanamideclopropyl-N-methylpropanamide is not well understood. However, it has been suggested that the compound binds to certain enzymes and proteins, inhibiting their activity. This inhibition can result in a variety of biochemical and physiological effects, depending on the target enzyme or protein.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3S)-3-amino-3-cyclopropyl-N-methylpropanamideclopropyl-N-methylpropanamide have been studied in a variety of different systems. In one study, the compound was found to inhibit the activity of the enzyme acetylcholinesterase, resulting in an increase in acetylcholine levels in the brain. This increase in acetylcholine levels can lead to a variety of physiological effects, including increased alertness, improved memory, and improved motor coordination.
Advantages and Limitations for Lab Experiments
The use of (3S)-3-amino-3-cyclopropyl-N-methylpropanamideclopropyl-N-methylpropanamide in laboratory experiments offers a number of advantages. The compound is relatively easy to synthesize, and it is relatively stable in a variety of different conditions. Additionally, it has a variety of uses in scientific research, making it a versatile compound for laboratory experiments.
However, there are also some limitations to the use of this compound in laboratory experiments. The compound is relatively expensive, and it is not always easy to obtain in large quantities. Additionally, the effects of the compound can vary depending on the target enzyme or protein, making it difficult to predict the exact effects of the compound in different systems.
Future Directions
There are a number of potential future directions for research involving (3S)-3-amino-3-cyclopropyl-N-methylpropanamideclopropyl-N-methylpropanamide. One potential direction is to further explore the biochemical and physiological effects of the compound in different systems. Additionally, further research could be conducted to explore the potential applications of the compound in drug discovery and development. Additionally, further research could be conducted to explore the potential therapeutic applications of the compound, such as its use as an inhibitor of certain enzymes or proteins. Finally, further research could be conducted to explore the potential of the compound as a building block for synthesizing a variety of different compounds.
Synthesis Methods
The synthesis of (3S)-3-amino-3-cyclopropyl-N-methylpropanamideclopropyl-N-methylpropanamide is typically accomplished through the reaction of 3-chloro-3-cyclopropyl-N-methylpropanamide with ammonia in the presence of a base catalyst. This reaction yields the desired product with a high yield. The reaction is conducted in an inert atmosphere and is typically carried out at temperatures of around 40 to 50 degrees Celsius. The reaction is typically conducted in the presence of a base catalyst such as sodium hydroxide or potassium carbonate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-3-amino-3-cyclopropyl-N-methylpropanamide involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclopropane carboxylic acid", "Methylamine", "Sodium cyanoborohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Acetic anhydride", "Triethylamine", "N,N-Dimethylformamide", "Diethyl ether", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Conversion of cyclopropane carboxylic acid to cyclopropylamine", "React cyclopropane carboxylic acid with methylamine in the presence of sodium cyanoborohydride as a reducing agent to obtain cyclopropylamine.", "Step 2: Protection of cyclopropylamine", "Protect the amino group of cyclopropylamine by reacting it with acetic anhydride and triethylamine to obtain N-acetylcyclopropylamine.", "Step 3: Methylation of protected cyclopropylamine", "React N-acetylcyclopropylamine with methyl iodide in the presence of sodium hydroxide to obtain N-methyl-N-acetylcyclopropylamine.", "Step 4: Deprotection of N-methyl-N-acetylcyclopropylamine", "Remove the acetyl group from N-methyl-N-acetylcyclopropylamine by reacting it with hydrochloric acid to obtain N-methylcyclopropylamine.", "Step 5: Conversion of N-methylcyclopropylamine to (3S)-3-amino-3-cyclopropyl-N-methylpropanamide", "React N-methylcyclopropylamine with N,N-dimethylformamide and ethyl acetate in the presence of water to obtain (3S)-3-amino-3-cyclopropyl-N-methylpropanamide." ] } | |
CAS RN |
2703748-79-0 |
Product Name |
(3S)-3-amino-3-cyclopropyl-N-methylpropanamide |
Molecular Formula |
C7H14N2O |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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